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SAINT PETERSBURG, Russia – A team of scientists from St Petersburg University has

officially characterized the world's first known natural nickel oxalate, a mineral now named

andreybulakhite.[1] This in-depth guide provides a comprehensive overview of this novel

mineral for researchers, scientists, and professionals in drug development, detailing its

composition, structure, natural occurrence, and the unique biogeochemical processes leading

to its formation.

Andreybulakhite, with the ideal chemical formula Ni(C₂O₄)·2H₂O, was discovered in 2021 by

Associate Professor Oleg Vereshchagin of the Department of Mineralogy at St Petersburg

University.[1] The mineral was found in the Nyud II quarry near Monchegorsk on the Kola

Peninsula, a region known for its Cu-Ni sulfide deposits.[1][2][3] The International Mineralogical

Association officially recognized andreybulakhite in 2023.[1] The mineral is named in honor of

the late Andrei Glebovich Bulakh (1933-2020), a distinguished mineralogist and former head of

the Department of Mineralogy at Leningrad State University/St Petersburg University.[1]

Physicochemical Properties and Structural Data
Andreybulakhite is a member of the humboldtine group of oxalate minerals.[2][4] It manifests

as colorless to pale green platy to prismatic crystals, typically found in aggregates up to
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40x30x30 µm in size.[4] Due to the minute crystal size, its hardness is estimated to be between

1.5 and 2 on the Mohs scale, analogous to other members of the humboldtine group.[2][4]

Crystallographic and Compositional Data
The fundamental properties of andreybulakhite are summarized in the tables below.

Property Value

Ideal Formula Ni(C₂O₄) · 2H₂O[2][4]

Crystal System Monoclinic[2][4]

Space Group C2/c[2]

Lustre Vitreous[4]

Color Colorless to pale green[4]

Hardness (Mohs) 1.5 - 2 (estimated)[2][4]

Calculated Specific Gravity 2.420[4]

Table 1: Physical and Crystallographic Properties of Andreybulakhite

Unit Cell Parameter Value

a 11.8392(5) Å[2]

b 5.3312(2) Å[2]

c 9.8357(7) Å[2]

β 126.723(5)°[2]

Volume (V) 497.59(3) Å³[2]

Z 4[2]

Table 2: Unit Cell Parameters of Andreybulakhite
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An interesting characteristic of andreybulakhite's chemical composition is the notable presence

of copper, along with magnesium and cobalt.[5] The empirical formula, calculated based on (Ni

+ Cu + Mg + Co) = 1 atom per formula unit, is (Ni₀.₆₃Cu₀.₂₇Mg₀.₀₈Co₀.₀₂)Σ₁.₀₀(C₂O₄) ⋅ 2H₂O.[6]

Element Weight %

O 52.531 %

Ni 32.118 %

C 13.145 %

H 2.206 %

Table 3: Ideal Elemental Composition of Andreybulakhite

Natural Occurrence and Biogenic Formation
The formation of andreybulakhite is a fascinating example of biomineralization. The mineral

was discovered within the fruiting bodies (apothecia) of the lichen Lecanora cf. polytropa.[2]

These lichens were found colonizing the oxidized surfaces of pyrrhotite–pentlandite–

chalcopyrite ore, which are rich in nickel.[2][3]

The formation of a nickel oxalate requires a rare confluence of conditions: an abundance of

oxalic acid and a high concentration of nickel.[1] Certain lichens are known producers of oxalic

acid, which they use to dissolve minerals from their substrate to acquire nutrients.[1] In this

specific geological setting, the lichens growing on the nickel-rich ores dissolve the nickel-

bearing minerals.[1] This process releases nickel ions, which then react with the oxalic acid

produced by the lichen to form nickel oxalate dihydrate, which crystallizes as andreybulakhite.

[7] The absence of iron in andreybulakhite is attributed to oxidative fractionation during the

alteration of the primary sulfide ores.[6]
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Caption: Biogeochemical pathway of andreybulakhite formation.

Experimental Protocols
Scanning Electron Microscopy and Energy-Dispersive
X-ray Spectroscopy (SEM-EDS)
The chemical composition and morphology of andreybulakhite were investigated using a

Hitachi S-3400N scanning electron microscope. This instrument was equipped with an Oxford

Instruments AZtec Energy X-Max 20 energy-dispersive X-ray (EDX) detector and a WAVE 500

wavelength-dispersive spectrometer. The final chemical composition was determined from five

spots using EDX, with the cautionary note that longer acquisition times (greater than 30

seconds) led to sample degradation.[5]

Raman and Infrared Spectroscopy
The presence of water and the oxalate anion in the mineral's structure was confirmed through

Raman and infrared (IR) spectroscopy.[6]

Raman Spectroscopy: The Raman spectrum of andreybulakhite includes characteristic

bands at 1701 cm⁻¹ (C=O stretching), 1621 cm⁻¹ (H₂O bending), 1454 and 924 cm⁻¹ (C-O
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and C-C stretching), 597 cm⁻¹ (Ni-O stretching, C-C-O and O-C-O bending), and 550, 307,

and 226 cm⁻¹ (predominantly Ni-O stretching and deformation modes).[6]

Infrared Spectroscopy: The IR spectrum shows absorption bands at 3389 cm⁻¹ (O-H

stretching), 1640 cm⁻¹ (H₂O bending), 1357 and 1315 cm⁻¹ (C-O and C-C stretching), and

818 cm⁻¹ (Ni-O stretching and other bending vibrations).[6]

Significance and Future Directions
The discovery of andreybulakhite is significant as it represents the first naturally occurring

nickel oxalate and expands the known diversity of biogenic minerals.[1] While a synthetic

equivalent of nickel oxalate dihydrate has been known for some time, its discovery in nature

underscores the importance of biological processes in mineral formation.[1][7][8] The existence

of synthetic cobalt oxalate counterparts suggests the potential for a natural cobalt analogue of

andreybulakhite to form in similar cobalt-rich environments.[6] This discovery opens new

avenues for research into the biogeochemical cycling of nickel and other metals, and the role of

microorganisms in the formation of novel mineral phases.

Need Custom Synthesis?
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andreybulakhite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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